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Compound of Interest

Compound Name: 2,5,8,11-Tetraoxatetradec-13-ene

Cat. No.: B010315 Get Quote

Essential Safety and Handling Guide for 2,5,8,11-
Tetraoxatetradec-13-ene
For Immediate Use by Laboratory Professionals

This guide provides critical safety protocols, personal protective equipment (PPE)

recommendations, and detailed operational and disposal procedures for the handling of

2,5,8,11-Tetraoxatetradec-13-ene. Adherence to these guidelines is essential for ensuring the

safety of all laboratory personnel.

Hazard Summary and Key Data
2,5,8,11-Tetraoxatetradec-13-ene is a combustible liquid that can cause skin, eye, and

respiratory irritation, and is harmful if swallowed. As an ether, it is also a potential peroxide-

former, which can lead to the formation of explosive peroxides over time, especially when

exposed to air and light.
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Property Value Hazard Classification

CAS Number 19685-21-3 H227: Combustible liquid

Molecular Formula C10H20O4 H302: Harmful if swallowed

Appearance
Colorless to Almost colorless

clear liquid
H315: Causes skin irritation

Purity >97.0% (GC)
H319: Causes serious eye

irritation

Synonyms Allyloxymethoxytriglycol
H335: May cause respiratory

irritation

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 2,5,8,11-Tetraoxatetradec-13-
ene. The following table summarizes the required PPE based on the potential route of

exposure.
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Exposure Route Required PPE Rationale & Specifications

Dermal (Skin) Contact Chemical-Resistant Gloves

Nitrile gloves are not

recommended for extended

contact with ethers. Use butyl

rubber or neoprene gloves. For

incidental contact, double-

gloving with nitrile gloves may

be acceptable, but gloves must

be changed immediately upon

contamination.[1][2]

Chemical-Resistant Lab Coat
A fully buttoned, long-sleeved

lab coat is required.

Full Coverage

Wear long pants and closed-

toe shoes to ensure no skin is

exposed.

Ocular (Eye) Contact Chemical Splash Goggles

ANSI Z87.1-compliant

chemical splash goggles are

mandatory to protect against

splashes and vapors.

Full-Facepiece Respirator

A full-facepiece respirator is

required when there is a

significant risk of splashes or if

eye irritation is a concern.[3][4]

Inhalation Air-Purifying Respirator (APR)

When handling outside of a

certified chemical fume hood

or when vapors may be

present, a NIOSH-approved

air-purifying respirator with

organic vapor (OV) cartridges

is required.[5][6][7][8]

Operational Plan: Step-by-Step Handling Protocol
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All handling of 2,5,8,11-Tetraoxatetradec-13-ene must be conducted within a certified

chemical fume hood to minimize inhalation risk.

Preparation:

Verify Fume Hood Functionality: Ensure the chemical fume hood is certified and functioning

correctly.

Prepare Work Surface: Cover the work surface within the fume hood with disposable

absorbent liners.

Assemble Equipment: Gather all necessary equipment (e.g., glassware, stir bars, syringes)

and place them inside the fume hood before starting.

Don PPE: Put on all required personal protective equipment as specified in the table above.

Handling the Chemical:

Labeling: Upon receipt, label the container with the date it was received and the date it was

opened. This is crucial for tracking potential peroxide formation.[5][9][10]

Inert Atmosphere: For long-term storage and to minimize peroxide formation, store the

chemical under an inert atmosphere (e.g., nitrogen or argon).[5]

Dispensing:

When transferring the liquid, do so carefully to avoid splashing.

Use appropriate tools such as a calibrated pipette or a syringe.

Keep the container tightly sealed when not in use.

Reactions:

If heating the chemical, use a well-controlled heating mantle and monitor the temperature

closely.

Be aware of potential incompatibilities with strong oxidizing agents.
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Preparation Handling Post-Handling
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Figure 1. A simplified workflow for the safe handling of 2,5,8,11-Tetraoxatetradec-13-ene.

Disposal Plan: Step-by-Step Waste Management
As a potential peroxide-former, 2,5,8,11-Tetraoxatetradec-13-ene requires a stringent disposal

protocol.

Peroxide Testing:

Frequency: Test for peroxides every 6 months after opening the container.[7]

Procedure: Use peroxide test strips to check the concentration of peroxides.

Action Levels:

< 30 ppm: The chemical can be used.

> 30 ppm: Do not use the chemical. Contact your institution's Environmental Health and

Safety (EH&S) office for guidance on disposal.[9]

Crystals Observed: If crystals are observed in the liquid or around the cap, do not handle

the container. This may indicate the presence of highly explosive peroxides. Immediately

contact EH&S.[5][6]

Waste Collection and Disposal:

Waste Container: Collect all waste containing 2,5,8,11-Tetraoxatetradec-13-ene in a

dedicated, clearly labeled hazardous waste container.[10]
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Segregation: Do not mix this waste with other waste streams unless compatibility is

confirmed. Specifically, keep it separate from strong oxidizing agents.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name.

Disposal Request: When the waste container is full, submit a hazardous waste pickup

request to your institution's EH&S office. Do not dispose of this chemical down the drain.[10]

[11]

Empty Containers: Empty containers that held 2,5,8,11-Tetraoxatetradec-13-ene must be

triple-rinsed with a suitable solvent (e.g., ethanol), and the rinsate collected as hazardous

waste.[9]
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Figure 2. Decision-making process for the disposal of 2,5,8,11-Tetraoxatetradec-13-ene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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